N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide

• IUPAC Name: N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide
• InChI: InChI=1S/C13H15NO2/c15-9-10-4-3-7-12(8-10)14-13(16)11-5-1-2-6-11/h3-5,7-8,15H,1-2,6,9H2,(H,14,16)
• InChI Key: FCNMDVXFFRMAAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(C1)C(=O)NC2=CC=CC(=C2)CO
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide, also known as XPro1595, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have anti-inflammatory properties and has been investigated for its potential use in treating various inflammatory diseases.

Mechanism of Action

N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide exerts its anti-inflammatory effects by selectively inhibiting the activity of the soluble TNF-α receptor (sTNFRI). This receptor is a decoy receptor that binds to TNF-α and prevents it from binding to its cell surface receptors, thereby inhibiting the downstream inflammatory signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-inflammatory effects in various animal models of inflammation. Studies have demonstrated that this compound can reduce inflammation and tissue damage in models of rheumatoid arthritis, multiple sclerosis, and Alzheimer's disease. Additionally, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide is its potent anti-inflammatory effects, which make it a valuable tool for studying the role of inflammation in various disease models. However, one limitation of this compound is its specificity for the sTNFRI receptor, which may limit its utility in studying other inflammatory pathways.

Future Directions

There are several potential future directions for research on N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide. One area of interest is the potential use of this compound as a therapeutic agent in various inflammatory diseases. Additionally, further studies are needed to elucidate the precise mechanisms underlying the anti-inflammatory and neuroprotective effects of this compound. Finally, there is potential for the development of new compounds based on the structure of this compound that may have improved efficacy and specificity.

Synthesis Methods

The synthesis of N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide involves a multi-step process that begins with the preparation of 3-(hydroxymethyl)phenyl)cyclopentene-1-carboxylic acid. This intermediate is then converted to the corresponding acid chloride, which is subsequently reacted with ammonia to form the amide product. The final compound is obtained after purification by column chromatography.

Scientific Research Applications

N-[3-(hydroxymethyl)phenyl]cyclopentene-1-carboxamide has been extensively studied for its potential therapeutic applications in various inflammatory diseases, including Alzheimer's disease, multiple sclerosis, and rheumatoid arthritis. Studies have shown that this compound has potent anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β.